Ethyl 2-[({[(4-ethoxyphenyl)acetyl]oxy}acetyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids . Esters are commonly used in a wide variety of applications from plastics to pharmaceuticals .
Chemical Reactions Analysis
Esters undergo several types of reactions including hydrolysis, reduction, and reactions with Grignard reagents . The specific reactions would depend on the other functional groups present in the molecule.Scientific Research Applications
Molecular Interactions and Crystal Packing
Research into the molecular interactions and crystal packing of ethyl compounds closely related to Ethyl 2-[({[(4-ethoxyphenyl)acetyl]oxy}acetyl)amino]benzoate reveals the significance of nonhydrogen bonding interactions, such as N⋯π and O⋯π, in determining the structural arrangement of these compounds. Ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate, for example, demonstrates a rare N⋯π interaction alongside hydrogen bonds, forming a zigzag double-ribbon structure, highlighting the intricate balance of forces that govern molecular assemblies in crystal environments (Zhang, Wu, & Zhang, 2011).
Synthesis and Chemical Reactions
The compound's chemical versatility is further illustrated through its role in synthesizing a novel series of α-ketoamide derivatives. Using OxymaPure/DIC as a coupling reagent, a range of 4-[2-(2-acetylaminophenyl)-2-oxo-acetylamino]benzoyl amino acid ester derivatives was synthesized, showcasing its potential in producing compounds with varied biological activities (El‐Faham et al., 2013).
Optical Nonlinear Properties
The exploration of optical nonlinear properties in derivatives of ethyl-4-amino benzoate, which shares functional groups with the target compound, provides insights into the potential applications of such compounds in optical materials. The nonlinear refractive index and optical limiting properties of these compounds suggest their utility in optical limiting devices, driven by specific molecular structures conducive to these properties (Abdullmajed et al., 2021).
Anti-juvenile Hormone Activity
In the realm of biological applications, derivatives similar to this compound have been investigated for their anti-juvenile hormone activity. Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate exhibited significant effects on insect development, suggesting a potential role in controlling pest populations or studying hormonal regulation in insects (Ishiguro et al., 2003).
Properties
IUPAC Name |
ethyl 2-[[2-[2-(4-ethoxyphenyl)acetyl]oxyacetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO6/c1-3-26-16-11-9-15(10-12-16)13-20(24)28-14-19(23)22-18-8-6-5-7-17(18)21(25)27-4-2/h5-12H,3-4,13-14H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUUGPXHKSCQNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=CC=CC=C2C(=O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.